Cas no 1318005-71-8 (3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide)

3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide structure
1318005-71-8 structure
Product Name:3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide
CAS No:1318005-71-8
MF:C30H46O4
MW:470.683849811554
CID:2047503
PubChem ID:53493585
Update Time:2025-04-21

3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide Chemical and Physical Properties

Names and Identifiers

    • 3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide
    • fatsicarpain G
    • Olean-11-en-28-oic acid, 3,13,23-trihydroxy-, gamma-lactone, (3alpha,4alpha)-
    • DTXSID401166988
    • 1318005-71-8
    • rel-(3alpha)-3,23-Dihydroxy-13,28-epoxyolean-11-en-28-one
    • CHEMBL1823030
    • CHEBI:69222
    • Q27137561
    • Olean-11-en-28-oic acid, 3,13,23-trihydroxy-, I(3)-lactone, (3I+/-,4I+/-)-
    • Inchi: 1S/C30H46O4/c1-24(2)13-15-29-16-14-28(6)27(5)11-7-19-25(3,10-9-22(32)26(19,4)18-31)20(27)8-12-30(28,21(29)17-24)34-23(29)33/h8,12,19-22,31-32H,7,9-11,13-18H2,1-6H3/t19-,20-,21-,22-,25+,26+,27-,28+,29+,30+/m1/s1
    • InChI Key: CEBUWXCYJVYZSN-XEMCBIIJSA-N
    • SMILES: O1C([C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@H]([C@@](C)(CO)[C@@H]4CC[C@@]1(C)[C@]2(C)CC3)O)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 956
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 66.8Ų
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